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Compound of Interest

Compound Name: 5-Octyl D-Glutamate

Cat. No.: B10765292 Get Quote

5-Octyl D-Glutamate: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

experimental protocols, and relevant biological signaling pathways of 5-Octyl D-Glutamate.

This compound serves as a valuable research tool for the intracellular delivery of D-glutamate,

a key neuromodulator.

Core Physicochemical Properties
5-Octyl D-Glutamate is a cell-permeable derivative of D-glutamic acid. The addition of the

octyl ester group increases its lipophilicity, facilitating its passage across cell membranes. Once

inside the cell, endogenous esterases cleave the ester bond, releasing D-glutamate.[1][2]
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Property Value Source

Molecular Formula C₁₃H₂₅NO₄ [2][3]

Molecular Weight 259.34 g/mol [4]

CAS Number 149332-65-0

Appearance Crystalline solid

Purity ≥98%

Solubility 1 mg/mL in heated methanol

Predicted pKa (Acidic) 4.15 ± 0.10 ChemAxon

Predicted pKa (Basic) 8.98 ± 0.14 ChemAxon

Predicted logP 2.59 ChemAxon

Experimental Protocols
The following protocols are adapted from established methods for the synthesis, purification,

and analysis of long-chain amino acid esters and provide a framework for working with 5-Octyl
D-Glutamate.

Synthesis of 5-Octyl D-Glutamate
This procedure is based on the Fischer esterification of D-glutamic acid with 1-octanol.

Materials:

D-Glutamic acid

1-Octanol

Thionyl chloride (SOCl₂) or a strong acid catalyst (e.g., sulfuric acid)

Anhydrous toluene or a similar aprotic solvent

Sodium bicarbonate (NaHCO₃) solution
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Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard glassware for organic synthesis

Procedure:

Suspend D-glutamic acid in an excess of 1-octanol and an appropriate solvent like toluene.

Slowly add thionyl chloride or a catalytic amount of sulfuric acid to the mixture at 0°C.

Reflux the reaction mixture for several hours, monitoring the progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture and neutralize it with a saturated sodium

bicarbonate solution.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 5-
Octyl D-Glutamate.

Purification by High-Performance Liquid
Chromatography (HPLC)
Instrumentation and Columns:

Preparative HPLC system with a UV detector.

C18 reverse-phase column.

Mobile Phase:

A gradient of acetonitrile and water, both containing 0.1% trifluoroacetic acid (TFA).
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Procedure:

Dissolve the crude 5-Octyl D-Glutamate in a minimal amount of the initial mobile phase

solvent.

Inject the sample onto the equilibrated C18 column.

Elute the compound using a suitable gradient of acetonitrile in water.

Monitor the elution profile at an appropriate UV wavelength (e.g., 210-220 nm).

Collect the fractions containing the purified product.

Combine the pure fractions and remove the solvent by lyophilization or evaporation.

Structural Analysis by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Sample Preparation:

Dissolve a small amount of the purified 5-Octyl D-Glutamate in a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer.

Expected Spectral Features:

¹H NMR: Signals corresponding to the protons of the octyl chain, the glutamate backbone,

and the amine and carboxylic acid groups.

¹³C NMR: Resonances for the carbons of the octyl chain, the glutamate backbone, and the

ester carbonyl group.

Intracellular Delivery of D-Glutamate
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This protocol provides a general guideline for using 5-Octyl D-Glutamate to increase

intracellular D-glutamate concentrations in cell culture.

Materials:

Cultured cells of interest

5-Octyl D-Glutamate stock solution (e.g., in DMSO)

Cell culture medium

Incubator

Procedure:

Prepare a stock solution of 5-Octyl D-Glutamate in an appropriate solvent like DMSO.

Dilute the stock solution to the desired final concentration in the cell culture medium. It is

crucial to perform a dose-response experiment to determine the optimal concentration for the

specific cell type and experimental question.

Replace the existing medium of the cultured cells with the medium containing 5-Octyl D-
Glutamate.

Incubate the cells for a sufficient period to allow for cellular uptake and enzymatic hydrolysis

of the ester. This time will vary depending on the cell type and experimental conditions.

Proceed with the downstream experimental assays to assess the effects of increased

intracellular D-glutamate.

Biological Signaling Pathways
Upon entering the cell, 5-Octyl D-Glutamate is hydrolyzed by intracellular esterases to release

D-glutamate. D-glutamate is an important neuromodulator that primarily interacts with the N-

methyl-D-aspartate (NMDA) receptor, a subtype of ionotropic glutamate receptors.

D-Glutamate and NMDA Receptor Signaling
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The activation of the NMDA receptor by D-glutamate (acting as a co-agonist with glutamate) is

a critical event in synaptic plasticity and neuronal signaling.
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Caption: Intracellular conversion of 5-Octyl D-Glutamate and subsequent NMDA receptor

activation.

Experimental Workflow for Studying Intracellular D-
Glutamate Effects
The following diagram outlines a typical workflow for investigating the cellular effects of D-

glutamate delivered via 5-Octyl D-Glutamate.
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Caption: A generalized workflow for investigating the effects of 5-Octyl D-Glutamate in cell-

based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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